(Z)-3,4,4-Trimethyl-5-oxo-2-hexenoic acid
(Z)-3,4,4-Trimethyl-5-oxo-2-hexenoic acid
Brand Name:
Vulcanchem
CAS No.:
14919-56-3
VCID:
VC0089369
InChI:
InChI=1S/C9H14O3/c1-6(5-8(11)12)9(3,4)7(2)10/h5H,1-4H3,(H,11,12)/b6-5+
SMILES:
CC(=CC(=O)O)C(C)(C)C(=O)C
Molecular Formula:
C9H14O3
Molecular Weight:
170.21 g/mol
(Z)-3,4,4-Trimethyl-5-oxo-2-hexenoic acid
CAS No.: 14919-56-3
Main Products
VCID: VC0089369
Molecular Formula: C9H14O3
Molecular Weight: 170.21 g/mol
| CAS No. | 14919-56-3 |
|---|---|
| Product Name | (Z)-3,4,4-Trimethyl-5-oxo-2-hexenoic acid |
| Molecular Formula | C9H14O3 |
| Molecular Weight | 170.21 g/mol |
| IUPAC Name | (E)-3,4,4-trimethyl-5-oxohex-2-enoic acid |
| Standard InChI | InChI=1S/C9H14O3/c1-6(5-8(11)12)9(3,4)7(2)10/h5H,1-4H3,(H,11,12)/b6-5+ |
| Standard InChIKey | SEWNGIZDLCBMTA-AATRIKPKSA-N |
| Isomeric SMILES | C/C(=C\C(=O)O)/C(C)(C)C(=O)C |
| SMILES | CC(=CC(=O)O)C(C)(C)C(=O)C |
| Canonical SMILES | CC(=CC(=O)O)C(C)(C)C(=O)C |
| Synonyms | (Z)-3,4,4-Trimethyl-5-oxo-2-hexenoic acid |
| PubChem Compound | 5370192 |
| Last Modified | Nov 11 2021 |
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